Cas no 111055-64-2 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester)
111055-64-2 structure
Product Name:Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
CAS No:111055-64-2
MF:C9H15ClO3
MW:206.666602373123
CID:1200678
PubChem ID:13719446
Update Time:2025-04-20
Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
- ethyl 3-chloro-5-methyl-2-oxohexanoate
- ETHYL3-CHLORO-5-METHYL-2-OXOHEXANOATE
- DTXSID50547551
- 111055-64-2
-
- Inchi: 1S/C9H15ClO3/c1-4-13-9(12)8(11)7(10)5-6(2)3/h6-7H,4-5H2,1-3H3
- InChI Key: YFRZNPRSCKZMLY-UHFFFAOYSA-N
- SMILES: ClC(C(C(=O)OCC)=O)CC(C)C
Computed Properties
- Exact Mass: 206.07105
- Monoisotopic Mass: 206.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
111055-64-2 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk